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Compound of Interest

Compound Name: beta-ENDORPHIN

Cat. No.: B3029290

For researchers in neuroscience and drug development, the precise and specific detection of
neuropeptides is paramount. This guide provides a comprehensive comparison of a new beta-
endorphin antibody, "InnovateBio B-Endorphin Ab," against a leading competitor. The following
data and protocols underscore the rigorous validation process, ensuring confidence in
experimental results.

Performance Comparison

The specificity and sensitivity of an antibody are critical metrics for its utility in various
applications. Below is a summary of the performance of InnovateBio -Endorphin Ab compared
to a leading competitor.

Table 1: Competitive ELISA Specificity
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InnovateBio B- Leading % Cross- % Cross-
Peptide Endorphin Ab Competitor Reactivity Reactivity

IC50 (nM) IC50 (nM) (InnovateBio) (Competitor)
B-Endorphin

0.5 0.8 100% 100%
(human)
o-Endorphin > 1000 500 < 0.05% 0.16%
y-Endorphin > 1000 800 < 0.05% 0.1%
Met-Enkephalin > 5000 > 1000 <0.01% < 0.08%
Leu-Enkephalin > 5000 > 1000 <0.01% < 0.08%
ACTH (1-39) > 10000 > 5000 < 0.005% <0.016%
o-MSH > 10000 > 5000 < 0.005% < 0.016%
B-Lipotropin 50 80 1% 1%

Table 2: Application-Specific Performance

Application

InnovateBio B-Endorphin
Ab

Leading Competitor

Western Blot (WB)

Highly specific band at ~3.4
kDa in rat pituitary lysate.
Signal completely abolished by
pre-incubation with (3-

endorphin peptide.

Specific band at ~3.4 kDa.

Immunohistochemistry (IHC)

Strong and specific staining in
the arcuate nucleus of the rat
hypothalamus and the anterior

pituitary.

Reliable staining in relevant

brain regions.

ELISA

High sensitivity with an IC50 of
0.5 nM for human B-endorphin.

Good sensitivity with an IC50
of 0.8 nM.
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Experimental Validation

To ensure the highest level of specificity, it is crucial to validate an antibody against the
precursor protein and other processed peptides. Beta-endorphin is derived from pro-
opiomelanocortin (POMC), which is cleaved into several other bioactive peptides.[1][2][3][4][5]
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Experimental Design

New B-Endorphin Antibody
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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